5-(4-Ethylpiperazin-1-yl)-2-(4-(morpholinosulfonyl)phenyl)oxazole-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(4-Ethylpiperazin-1-yl)-2-(4-(morpholinosulfonyl)phenyl)oxazole-4-carbonitrile, also known as EPPOMC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EPPOMC is a synthetic molecule that belongs to the family of oxazole derivatives and has been synthesized using a variety of methods.
Scientific Research Applications
Synthesis and Chemical Properties
The synthesis of 5-alkylamino-1,3-oxazole-4-carbonitriles, including structures similar to "5-(4-Ethylpiperazin-1-yl)-2-(4-(morpholinosulfonyl)phenyl)oxazole-4-carbonitrile," has been explored to understand their chemical properties and potential reactions. Chumachenko et al. (2014) synthesized 5-alkylamino-1,3-oxazole-4-carbonitriles containing phthalimidoalkyl substituents, revealing insights into their chemical behavior and potential for further modification in the presence of hydrazine hydrate Chumachenko et al., 2014.
Potential Therapeutic Applications
Anticonvulsant Activity : Research by Kamiński et al. (2015) explored the anticonvulsant activity of new hybrid compounds derived from 2-(2,5-dioxopyrrolidin-1-yl)propanamides and butanamides, incorporating elements such as morpholine, indicating potential therapeutic applications of similar compounds in epilepsy treatment Kamiński et al., 2015.
Tuberculostatic Activity : Foks et al. (2004) studied the tuberculostatic activity of derivatives including phenylpiperazine structures, which could suggest the relevance of the core structure in developing treatments for tuberculosis Foks et al., 2004.
Antimicrobial and Antitumor Activity : The antimicrobial and antitumor activities of compounds containing morpholine and isothiazole ligands were investigated by Đukić et al. (2020), highlighting the potential of such structures in cancer therapy and infection control Đukić et al., 2020.
properties
IUPAC Name |
5-(4-ethylpiperazin-1-yl)-2-(4-morpholin-4-ylsulfonylphenyl)-1,3-oxazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N5O4S/c1-2-23-7-9-24(10-8-23)20-18(15-21)22-19(29-20)16-3-5-17(6-4-16)30(26,27)25-11-13-28-14-12-25/h3-6H,2,7-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZUXLUNZCFYBDM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C2=C(N=C(O2)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.